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Compound of Interest

Compound Name: Cy5 acid(mono so3)

Cat. No.: B1493468 Get Quote

An In-depth Technical Guide to Sulfo-Cy5 Carboxylic Acid

This guide provides a comprehensive overview of the properties, applications, and

experimental protocols for Sulfo-Cy5 carboxylic acid, a fluorescent dye widely used in biological

research. The inclusion of one or more sulfonate (SO₃) groups significantly enhances the water

solubility of the cyanine dye, making it ideal for labeling proteins, peptides, and other

biomolecules in aqueous environments.

Core Properties and Characteristics
Sulfo-Cy5 is a bright, far-red fluorescent dye known for its high extinction coefficient and good

quantum yield. Its fluorescence is largely insensitive to pH in the physiological range (pH 4 to

10). A key advantage of using far-red dyes like Sulfo-Cy5 is the minimal autofluorescence from

biological specimens in this spectral region, leading to an excellent signal-to-noise ratio.[1][2]

The carboxylic acid functional group allows for covalent conjugation to primary amines after

activation.[2]

Chemical and Physical Properties
The addition of sulfonate groups is the primary distinction between standard "Cy5 acid" and

"Sulfo-Cy5 acid." This modification significantly improves water solubility, which is a critical

factor for many bioconjugation reactions.[3][4]
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Property
Sulfo-Cy5
Carboxylic Acid
(Di-sulfonated)

Cy5 Carboxylic
Acid (Non-
sulfonated)

Citation(s)

Molecular Formula C₃₂H₃₇N₂NaO₈S₂ C₃₂H₃₉ClN₂O₂ [5]

Molecular Weight 664.8 g/mol 519.12 g/mol [5]

CAS Number 1121756-16-8 1032678-07-1 [5]

Appearance Dark blue powder Dark blue powder

Solubility
Highly soluble in

Water, DMSO, DMF

Limited water

solubility; Soluble in

DMSO, DMF

Storage Conditions
-20°C, in the dark,

desiccated

-20°C, in the dark,

desiccated

Spectral Properties
The spectral characteristics of Sulfo-Cy5 make it compatible with common excitation sources,

such as the 633 nm HeNe laser or the 647 nm Krypton/Argon laser lines.[2]

Property Value Citation(s)

Excitation Maximum (λex) 646 nm [5]

Emission Maximum (λem) 662 nm [5]

Molar Extinction Coefficient (ε) 271,000 cm⁻¹M⁻¹ [5]

Fluorescence Quantum Yield

(Φ)
0.2 - 0.28 [5]

Correction Factor (CF₂₆₀) 0.04

Correction Factor (CF₂₈₀) 0.04
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Sulfo-Cy5 carboxylic acid is a versatile tool for fluorescently labeling biomolecules. While the

acid itself is non-reactive, it serves as the precursor for creating amine-reactive conjugates.[2]

[3] It is also frequently used in control experiments or for instrument calibration.[2][6]

Bioconjugation Workflow
The most common application involves a two-step process: first, the activation of the carboxylic

acid group, and second, the reaction of the activated dye with a primary amine on the target

molecule (e.g., the side chain of a lysine residue in a protein). This workflow ensures a stable

amide bond between the dye and the biomolecule.[7]

Step 1: Activation

Step 2: Conjugation

Step 3: Purification

Sulfo-Cy5
Carboxylic Acid

Activated Sulfo-Cy5
NHS Ester

pH 4.5-6.0
(MES Buffer)

EDC / Sulfo-NHS
(Activation Reagents)

Labeled Bioconjugate

pH 8.0-9.0
(Bicarbonate/Borate Buffer)

Biomolecule
(e.g., Protein-NH₂)

Purified Labeled
Bioconjugate

Gel Filtration or
Dialysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://vectorlabs.com/products/sulfo-cy5-acid/
https://www.apexbt.com/sulfo-cy5-carboxylic-acid.html
https://vectorlabs.com/products/sulfo-cy5-acid/
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/FP-1674.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/134/899/edc-and-sulfo-nhs-application-note-mk.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1493468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: General workflow for labeling biomolecules with Sulfo-Cy5 acid.

Fluorescence Resonance Energy Transfer (FRET)
Cy5 is often used as an acceptor fluorophore in FRET-based assays to study molecular

interactions.[8] When a donor fluorophore (like Cy3) is in close proximity (1-10 nm) to an

acceptor (Cy5), energy from the excited donor can be non-radiatively transferred to the

acceptor, causing the acceptor to fluoresce.[9] This phenomenon is highly dependent on the

distance between the dyes, making it a powerful tool for measuring molecular proximity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1493468?utm_src=pdf-body-img
http://www.icms.qmul.ac.uk/flowcytometry/uses/FRET/
https://www.agilent.com/cs/library/whitepaper/public/intro-to-fluorescence-resonance-energy-transfer-5994-2773EN-agilent.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1493468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle of FRET with Cy3-Cy5 Pair

No FRET (Dyes far apart >10 nm) FRET Occurs (Dyes in close proximity <10 nm)
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Cy5 Excitation
(~550 nm)
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Cy5
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Caption: FRET between a Cy3 donor and a Cy5 acceptor.

Experimental Protocols
The following is a generalized two-step protocol for labeling a protein with Sulfo-Cy5 carboxylic

acid. Optimization is often required for specific proteins and applications.

A. Materials and Reagents
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Sulfo-Cy5 carboxylic acid

Protein to be labeled (in an amine-free buffer like PBS or MES)

Activation Buffer: MES (2-(N-morpholino)ethanesulfonic acid), 0.1 M, pH 4.7-6.0

EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

Sulfo-NHS (N-hydroxysulfosuccinimide)

Labeling Buffer: Sodium bicarbonate or borate buffer, 0.1 M, pH 8.0-9.0

Purification: Sephadex G-25 spin column or dialysis cassette

Anhydrous DMSO or DMF

B. Protocol: Activation of Sulfo-Cy5 Acid
This step creates a more stable amine-reactive Sulfo-NHS ester, which is less susceptible to

hydrolysis than the EDC-activated intermediate.[7][10]

Prepare Reagents: Dissolve Sulfo-Cy5 carboxylic acid in anhydrous DMSO to a stock

concentration of 10 mg/mL. Immediately before use, prepare fresh solutions of EDC and

Sulfo-NHS in cold Activation Buffer (e.g., to 10 mg/mL).

Activation Reaction: In a microcentrifuge tube, combine Sulfo-Cy5 acid, EDC, and Sulfo-

NHS. A common molar ratio is 1:10:25 (Dye:EDC:Sulfo-NHS), but this may require

optimization.

Incubation: Mix the components well and incubate for 15-30 minutes at room temperature.

[10] The product of this reaction is the activated Sulfo-Cy5 NHS ester, which should be used

promptly.

C. Protocol: Protein Conjugation and Purification
Prepare Protein: The protein solution should be at a concentration of 2-10 mg/mL in Labeling

Buffer.[11][12] Buffers containing primary amines (e.g., Tris or glycine) must be avoided as
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they will compete in the reaction.[11] If necessary, perform a buffer exchange via dialysis or

a desalting column.

Conjugation Reaction: Add the freshly activated Sulfo-Cy5 NHS ester solution to the protein

solution. The optimal molar ratio of dye to protein is typically between 5:1 and 20:1 and

should be determined empirically.[13]

Incubation: Incubate the reaction for 1-2 hours at room temperature, protected from light.[11]

[12] Gentle mixing or rotation can improve labeling efficiency.

Purification: Separate the labeled protein from unreacted dye and reaction byproducts. For

proteins >20 kDa, a gel filtration spin column (e.g., Sephadex G-25) is efficient.[12]

Prepare the spin column by centrifuging to remove the storage buffer.

Apply the reaction mixture to the top of the resin.

Centrifuge according to the manufacturer's instructions to elute the labeled protein. The

smaller, unreacted dye molecules will be retained by the resin.

Alternatively, dialysis can be used for purification.

Storage: Store the purified, labeled protein under the same conditions as the unlabeled

protein, but protected from light. Aliquoting and storing at -20°C or -80°C is recommended to

avoid freeze-thaw cycles.[12]

D. Characterization (Optional)
The degree of labeling (DOL), or the average number of dye molecules per protein, can be

determined spectrophotometrically by measuring the absorbance at 280 nm (for the protein)

and ~646 nm (for Cy5). The following formula can be used:

DOL = (A₆₄₆ × ε_protein) / [(A₂₈₀ - (A₆₄₆ × CF₂₈₀)) × ε_dye]

Where:

A is the absorbance at the specified wavelength.
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ε is the molar extinction coefficient.

CF₂₈₀ is the correction factor for the dye's absorbance at 280 nm (approx. 0.04 for Sulfo-

Cy5).[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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